Cas no 68120-42-3 (1-(1-Bromoethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(1-Bromoethyl)-4-(trifluoromethyl)benzene
• CAS No: 68120-42-3
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 1724481
• PubChem ID: 12947391
• Update Time: 2025-04-21

1-(1-Bromoethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-bromoethyl)-4-(trifluoromethyl)-
• DB-161088
• AKOS009306990
• EN300-68554
• 68120-42-3
• G45086
• MFCD00045103
• 1-(1-bromoethyl)-4-(trifluoromethyl)benzene
• SCHEMBL678227
• BS-13834
• 1-(1-bromoethyl)-4-trifluoromethylbenzene
• 1-(1-Bromoethyl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H8BrF3/c1-6(10)7-2-4-8(5-3-7)9(11,12)13/h2-6H,1H3
• InChI Key： VWPMBVBOSDEYQU-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 251.97614
• Monoisotopic Mass: 251.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes